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Compound of Interest

Compound Name: JS-8

Cat. No.: B1192976 Get Quote

Presumed Subject: JP-8 (Jet Propellant 8). Initial searches for "JS-8" did not yield a specific

chemical. Based on the similarity in nomenclature and the context of hazardous material

handling, this document assumes the query pertains to JP-8, a widely used military jet fuel. JP-

8 is a complex mixture of hydrocarbons, similar to commercial Jet A-1 fuel, but with added

corrosion inhibitors and anti-icing additives. It is a flammable liquid and vapor, and presents

health hazards including skin and eye irritation, and it is suspected of causing cancer.

Inhalation of vapors may cause respiratory irritation and central nervous system effects, and

ingestion can be fatal.[1][2][3][4]

Immediate Safety and Personal Protective
Equipment (PPE)
Safe handling of JP-8 necessitates stringent adherence to PPE protocols to minimize exposure

and mitigate risks. The following table summarizes the required PPE for various handling

scenarios.
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Operation Required Personal Protective Equipment

Routine Handling & Transfer

Eye/Face Protection: Safety glasses with side

shields or chemical splash goggles.[1][5] A face

shield may be necessary if there is a significant

splash hazard.[5] Hand Protection: Nitrile or

neoprene gloves are recommended.[1][5] Skin

and Body Protection: Standard work clothing.

For larger operations or where significant skin

contact is possible, chemical-resistant coveralls

(e.g., TyChem®, Saranex®) and antistatic

footwear are advised.[1][6]

Spill or Release

Respiratory Protection: For spills or in areas

with inadequate ventilation where vapor

concentrations may exceed exposure limits, a

NIOSH-approved air-purifying respirator with

organic vapor cartridges is required. In

situations with potential for uncontrolled release,

unknown exposure levels, or in oxygen-deficient

atmospheres, a positive-pressure, air-supplied

respirator (SCBA) is necessary.[1][5][7]

Eye/Face Protection: Chemical splash goggles

and a face shield.[6] Hand Protection: Chemical-

resistant gloves (nitrile or neoprene).[1][5] Skin

and Body Protection: Full-body suit of

chemically resistant and antistatic material.[6]

Tank Cleaning & Confined Space Entry

Respiratory Protection: A positive-pressure, self-

contained breathing apparatus (SCBA) is

mandatory.[5] Eye/Face Protection: Full

facepiece respirator. Hand Protection:

Chemical-resistant gloves. Skin and Body

Protection: Full-body, chemical-resistant, and

antistatic protective clothing.
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Adherence to standardized operational procedures is critical to ensure safety when working

with JP-8.

Step 1: Hazard Assessment and Preparation

Review the Safety Data Sheet (SDS) for JP-8 before commencing any work.

Ensure all personnel are trained on the hazards of JP-8 and the correct use of PPE.

Verify that emergency equipment, including fire extinguishers (suitable for flammable liquids,

such as dry chemical, CO2, or foam), eyewash stations, and safety showers, are readily

accessible and in good working order.[2][5]

Step 2: Engineering Controls and Ventilation

Handle JP-8 in well-ventilated areas. Use local exhaust ventilation to control vapor

concentrations, especially in enclosed spaces.[1][2]

Use explosion-proof electrical and ventilation equipment to prevent ignition from sparks.[1][2]

Step 3: Grounding and Bonding

JP-8 can accumulate static electricity, which can lead to a fire or explosion.[2][5]

Always bond and ground containers and equipment during transfer to dissipate static charge.

[1][5]

Step 4: Safe Transfer and Storage

Keep containers tightly closed when not in use.[1][2]

Store JP-8 in a cool, well-ventilated area away from heat, sparks, open flames, and strong

oxidizing agents.[1][2][6]

Use only approved containers for storage and transport.
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Proper disposal of JP-8 and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Characterization:

Waste containing JP-8 may be classified as hazardous waste under the Resource

Conservation and Recovery Act (RCRA).[8] The generator of the waste is responsible for

proper characterization.[5]

Disposal Procedures:

Containment: Collect all JP-8 waste, including contaminated soil, absorbents, and cleaning

materials, in clearly labeled, sealed, and compatible containers.

Storage: Store waste containers in a designated, well-ventilated, and secure area,

segregated from incompatible materials.

Licensed Disposal: Arrange for the disposal of JP-8 waste through a licensed hazardous

waste disposal company. Follow all federal, state, and local regulations.[1][8]

Spill Residues: For soil contaminated with JP-8, methods such as in-situ soil venting or

incineration by a qualified facility may be employed.[8] Absorbent materials used to clean up

spills should also be treated as hazardous waste.[8]

Empty Containers: Empty containers may retain flammable vapors and product residue.[6]

They should be managed as hazardous waste unless properly decontaminated.

Decontamination may involve triple rinsing with a suitable solvent, with the rinsate collected

as hazardous waste.[6]

Quantitative Data Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK592018/
https://hebarchive.eapc.co.il/wp-content/uploads/2021/08/jp8AviationTurvineFuel.pdf
https://www.hess.com/docs/us-safety-data-sheets/jet-fuel-jp-8.pdf
https://www.ncbi.nlm.nih.gov/books/NBK592018/
https://www.ncbi.nlm.nih.gov/books/NBK592018/
https://www.ncbi.nlm.nih.gov/books/NBK592018/
https://www.shell-moh.com/uploads/media_items/msds-in-english.original.pdf
https://www.shell-moh.com/uploads/media_items/msds-in-english.original.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Flash Point > 38°C (100.4°F) [9][10]

Freezing Point -47°C (-52.6°F) [9][10]

Density @ 15°C 0.775 – 0.840 kg/L [9]

Appearance Colorless to light yellow liquid [3][9]

Odor Petroleum odor [3]
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JP-8 Handling and PPE Selection Workflow

Initial Assessment

Routine Operations Emergency Response Specialized Tasks

Waste Management

Start: Task Involving JP-8

Assess Task Type

Routine Handling / Transfer

Routine

Spill or Release

Emergency

Confined Space Entry

Specialized

Standard PPE:
- Safety Glasses/Goggles
- Nitrile/Neoprene Gloves
- Standard Work Clothing

Handle Waste & Contaminated Materials

Emergency PPE:
- Chemical Goggles & Face Shield

- Chemical-Resistant Gloves
- Full-Body Chemical Suit

- Respirator (Air-Purifying or SCBA)

Confined Space PPE:
- Full Facepiece SCBA

- Chemical-Resistant Gloves
- Full-Body Chemical Suit

Follow PPE for Routine Handling or Spill
 depending on waste form and concentration

Dispose via Licensed Hazardous Waste Contractor

End: Task Complete

Click to download full resolution via product page

Caption: Workflow for JP-8 handling and corresponding PPE selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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